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Compound of Interest

Compound Name: PdCl(crotyl)Amphos

Cat. No.: B6301788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Chloro(crotyl)[di-tert-butyl(4-dimethylaminophenyl)phosphine]palladium(II),

commonly known as PdCl(crotyl)Amphos. This palladium(II) complex is a notable catalyst in

the field of organic synthesis, particularly valued for its efficacy in cross-coupling reactions that

are fundamental to drug discovery and development.

Core Chemical and Physical Properties
PdCl(crotyl)Amphos is an air and moisture-sensitive organometallic compound, typically

appearing as a white powder. Its structure features a palladium(II) center coordinated to a

crotyl ligand, a chloride ion, and the bulky, electron-rich Amphos ligand. This specific

combination of ligands contributes to the catalyst's stability and high reactivity in forming

carbon-carbon and carbon-heteroatom bonds.
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Property Data Reference

Molecular Formula C₂₀H₃₅ClNPPd [1][2]

Molecular Weight 493.32 g/mol [1][3]

CAS Number 1334497-06-1 [4][5]

Appearance White powder [3]

Melting Point
Data not available in the

searched resources.

Solubility
Data not available in the

searched resources.

Stability

Sensitive to air and moisture;

should be handled under inert

conditions.

Spectroscopic Data
While a comprehensive set of spectroscopic data for PdCl(crotyl)Amphos is not publicly

available, a closely related Amphos Pd initiator has been characterized by NMR spectroscopy.

The following data for a similar compound can serve as a reference point for researchers.[1]

Nucleus Chemical Shift (δ) ppm Reference

¹H

6.70 (t, J = 7.0 Hz, 1 H), 6.64

(t, J = 7.2 Hz, 1 H), 6.57 (d, J =

8.2 Hz, 2 H), 2.95 (s, 6 H),

2.93 (s, 3 H), 1.83-0.78 (m, 18

H)

[1]

¹³C

150.9, 138.3, 142.9, 137.9 (d,

J = 120.0 Hz), 129.0, 128.0 (d,

J = 23.1 Hz), 127.8, 123.2 (d, J

= 21.6 Hz), 110.0 (d, J = 8.8

Hz), 40.0, 33.1, 28.7, 28.5

[1]

³¹P 59.44 [1]
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Experimental Protocols
Detailed experimental protocols for the synthesis of PdCl(crotyl)Amphos are not readily

available in the public domain. However, a general procedure for a Suzuki-Miyaura cross-

coupling reaction, a key application of this type of catalyst, is provided below as a

representative example.

Representative Suzuki-Miyaura Cross-Coupling Protocol:

This protocol is adapted from procedures for similar palladium catalysts and should be

optimized for specific substrates.

Reaction Setup: In a nitrogen-filled glovebox, a Schlenk flask is charged with the aryl halide

(1.0 mmol), the boronic acid (1.2 mmol), a suitable base (e.g., K₂CO₃, 2.0 mmol), and

PdCl(crotyl)Amphos (0.01-1 mol%).

Solvent Addition: Anhydrous solvent (e.g., toluene, dioxane, or THF) is added to the flask.

Reaction Execution: The reaction mixture is heated to the desired temperature (typically 80-

110 °C) and stirred until the reaction is complete, as monitored by TLC or GC/MS.

Work-up: Upon completion, the reaction is cooled to room temperature, diluted with an

organic solvent (e.g., ethyl acetate), and washed with water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel.

Catalytic Cycle Visualization
PdCl(crotyl)Amphos is primarily used as a pre-catalyst that, upon activation, enters a catalytic

cycle. The diagram below illustrates the generally accepted mechanism for the Suzuki-Miyaura

cross-coupling reaction, a process where this catalyst is highly effective.

Caption: Suzuki-Miyaura cross-coupling catalytic cycle.

Chemical Structure
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The structural representation of PdCl(crotyl)Amphos is crucial for understanding its reactivity

and steric profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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